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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxododecanedioic acid is a dicarboxylic acid containing a ketone functional group. Its
structure, featuring a twelve-carbon backbone with carboxylic acid groups at both ends (C1 and
C12) and a ketone at the C4 position, imparts unique chemical properties that make it a
molecule of interest in various scientific fields.[1] This guide provides a comprehensive
overview of the molecular characteristics, synthesis, and known biological roles of 4-
Oxododecanedioic acid, presenting the information in a structured and technically detailed
manner for a scientific audience.

Physicochemical and Spectrometric Data

A summary of the key quantitative data for 4-Oxododecanedioic acid is presented in the table
below. This information is crucial for its identification, characterization, and use in experimental
settings.
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Property Value Reference
Molecular Formula C12H2005 [2][3]
Molecular Weight 244.28 g/mol [3]
CAS Number 30828-09-2 [3]
Colorless crystal or white
Appearance
powder
Melting Point 106-109 °C
IUPAC Name 4-oxododecanedioic acid
Precursor m/z ([M+H]*) 245.138
111.043198, 181.120422,
Top 5 MS2 Peaks ([M+H]*) 191.108871, 83.048210,

91.053406

Experimental Protocols: Synthesis of 4-
Oxododecanedioic Acid

While detailed, step-by-step experimental protocols for the synthesis of 4-Oxododecanedioic
acid are not extensively documented in readily available literature, general synthetic routes
have been described. These methods provide a foundation for its laboratory preparation.

General Synthetic Routes:

o Oxidation of Hydroxylated Precursors: A common method for the preparation of 4-
Oxododecanedioic acid involves the oxidation of 1,12-dihydroxydodecanoic acid or 12-
hydroxydecanoic acid. The specific preparation includes oxidizing these starting materials
using a sodium hydroxide solution to yield the target molecule.

» Synthesis from Renewable Sources: 4-Oxododecanedioic acid can also be synthesized
from renewable sources through catalytic oxidation processes. This approach positions it as
an intermediate in various organic synthesis pathways.
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o Oxidation of Cyclic Ketones: The oxidation of cyclododecanone in the presence of a
manganese(ll) salt catalyst and acetic acid as a solvent, with air as the oxidizing agent, can
yield 1,12-dodecanedioic acid with high selectivity. While this produces the parent
dicarboxylic acid, modifications of this approach could potentially be adapted for the
synthesis of the 4-oxo derivative.

Note: For any experimental work, it is crucial to consult safety data sheets, as 4-
Oxododecanedioic acid is an irritant that may cause irritation to the eyes, skin, and
respiratory system. Appropriate personal protective equipment should be worn.

Biological Significance and Signaling Pathways

4-Oxododecanedioic acid is a fatty acid derivative that has been identified in the fungus
Fusarium fujikuroi. Its biological roles are primarily associated with plant defense mechanisms
and fatty acid metabolism.

Role in Plant Defense: Jasmonate Signaling Pathway

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-based
signaling molecules crucial for regulating plant responses to biotic and abiotic stresses. The
biosynthesis of jasmonates, known as the octadecanoid pathway, starts from a-linolenic acid.
While the exact position of 4-Oxododecanedioic acid in this pathway is not fully elucidated, its
structural similarity to intermediates in this pathway suggests a potential role. Below is a
generalized diagram of the jasmonate biosynthesis pathway, indicating a plausible point of
involvement for oxo-dicarboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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